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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

G907 adhesive bond failure on plastic substrates.

Frequently Asked Questions (FAQs)
1. What is G907 adhesive and what are its typical applications?

The G907 series are two-part epoxy adhesives known for their strong bonding capabilities to a

variety of substrates, including glass, ceramics, most metals, and many plastics.[11][12][13]

They are commonly used for industrial bonding, casting, and potting applications.[11] Specific

formulations within the G907 series offer different properties such as varying viscosities, cure

times, and optical clarity, making them suitable for a range of applications from structural

bonding to optical and laser applications.[11][12][13][14][15][16][17][18]

2. Why is my G907 adhesive failing to bond to plastic?

Bond failure on plastics, particularly with epoxy adhesives like G907, is often due to the low

surface energy of many plastic materials. Plastics such as polyethylene (PE) and

polypropylene (PP) are notoriously difficult to bond because their non-polar, inert surfaces

prevent adhesives from "wetting" and forming a strong bond. Other common causes for bond

failure include:
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Improper Surface Preparation: This is the most common reason for bond failure. Surfaces

must be clean, dry, and free of contaminants like oils, grease, and mold release agents.

Incorrect Mix Ratio: An improper ratio of resin to hardener will result in an incomplete

chemical reaction and compromised bond strength.

Inadequate Curing: The adhesive may not have been allowed to cure for the recommended

time at the appropriate temperature.

Adhesive Incompatibility: While G907 adheres to many plastics, it may not be suitable for all

types, especially without specific surface treatments.

3. What are the different types of bond failure?

Understanding the type of failure is crucial for troubleshooting. There are three main types of

bond failure:

Adhesive Failure: The adhesive peels away cleanly from one of the substrates. This often

indicates a problem with surface preparation or surface energy.

Cohesive Failure: The adhesive itself breaks, leaving a layer of adhesive on both substrates.

This suggests that the adhesive has bonded well to the surfaces, but the bond strength was

exceeded.

Substrate Failure: The plastic substrate breaks before the adhesive bond fails. This indicates

a very strong bond.

Troubleshooting Guides
Problem 1: Adhesive Failure - G907 does not adhere to
the plastic surface.
This is the most common issue when bonding plastics and typically points to inadequate

surface preparation or low surface energy of the substrate.

Troubleshooting Steps:
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Identify the Plastic Type: Determine the type of plastic you are working with. High-surface-

energy plastics like ABS, polycarbonate (PC), and PVC are generally easier to bond than

low-surface-energy plastics like polyethylene (PE) and polypropylene (PP).

Thoroughly Clean the Surface: Degrease the plastic surface with a suitable solvent such as

isopropyl alcohol or acetone to remove any oils, grease, or contaminants. Ensure the solvent

has completely evaporated before proceeding.

Abrade the Surface: Roughen the surface of the plastic with sandpaper (80-120 grit) or

through grit blasting. This increases the surface area and provides a mechanical "key" for the

adhesive to grip.

Clean Again: After abrading, clean the surface again to remove any dust or debris.

Consider Surface Treatments (for low-surface-energy plastics): For plastics like PE and PP,

additional surface treatment may be necessary:

Flame Treatment: Briefly pass the flame of a propane torch over the surface. The flame

should just touch the surface, and you should see a slight change in the surface

appearance. This oxidizes the surface, increasing its energy.

Corona or Plasma Treatment: These are highly effective methods for increasing surface

energy but require specialized equipment.

Chemical Primers: Use a primer specifically designed for polyolefins before applying the

G907 adhesive.

Logical Relationship of Troubleshooting Adhesive Failure
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Caption: Troubleshooting workflow for adhesive failure on plastics.
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Problem 2: Cohesive Failure - The G907 adhesive itself
is breaking.
This indicates that the surface preparation and adhesion to the plastic are likely good, but the

adhesive itself is the weak point under the experienced stress.

Troubleshooting Steps:

Verify the Mix Ratio: Ensure that the resin and hardener were mixed in the exact ratio

specified on the G907 datasheet. An incorrect mix ratio is a common cause of reduced

adhesive strength.

Ensure Thorough Mixing: The two components must be mixed until a uniform color and

consistency are achieved to ensure a complete chemical reaction.

Check Cure Conditions: Verify that the adhesive was cured at the recommended

temperature and for the specified duration. Curing at temperatures below the

recommendation can significantly slow down the cure process and lead to incomplete cross-

linking.

Consider a Different G907 Formulation: If the bond is failing under high stress, consider

using a different G907 variant with higher tensile or shear strength. Refer to the G907 series

product table for options.

Increase Bond Area: If possible, increasing the surface area of the bond will distribute the

stress over a larger area, reducing the likelihood of cohesive failure.

Signaling Pathway for Cohesive Failure Investigation
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Caption: Investigation pathway for G907 cohesive failure.
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Data Presentation
Table 1: Properties of Selected G907 Series Adhesives

Propert
y

G907-
21[15]
[19]

G907-
24[14]
[20]

G907-
25[12]
[17]

G907-
31[16]

G907-
52[11]

G907-55
G907-
58[13]

Color
Milky

White

Transpar

ent

Transpar

ent
Clear Black Blue

Light

Amber

Viscosity

(cps)
100,000 12,000 200 5,500 4,000 4,000 1,200

Mix Ratio

(R/H by

wt)

100/22 100/25 100/30 100/25 100/14 100/14 100/60

Hardness

(Shore

D)

90 88 80 88 85 85 70

Cure

Time

(25°C)

24 hours 24 hours 24 hours 24 hours 24 hours 24 hours 24 hours

Cure

Time

(65°C)

4 hours 4 hours 1-2 hours 1-4 hours
Not

Specified

Not

Specified
4 hours

Pot Life

(minutes)
30 20 120 30 30 30 60

Operatin

g Temp

(°C)

-55 to

135

-55 to

130

-65 to

110

-65 to

130

-60 to

145

-60 to

145

-60 to

130

Shear

Strength

(Al-Al,

psi)

3000
Not

Specified
4000 2500 3000 3000 3000
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Experimental Protocols
Protocol 1: Standardized Surface Preparation and
Bonding for Plastics
This protocol outlines a standardized procedure for preparing plastic substrates and applying

G907 adhesive to ensure consistent and reliable bonding for experimental purposes.

Materials:

Plastic substrates (e.g., coupons of ABS, PC, PE, PP)

G907 epoxy adhesive (resin and hardener)

Solvent (Isopropyl Alcohol or Acetone)

Lint-free wipes

Sandpaper (120 grit)

Mixing container and stir stick

Clamps or fixtures to hold substrates during curing

Procedure:

Substrate Cleaning:

Thoroughly wipe the bonding surfaces of the plastic substrates with a lint-free wipe

saturated with isopropyl alcohol or acetone.

Allow the solvent to fully evaporate.

Surface Abrasion:

Uniformly abrade the bonding surfaces in a cross-hatch pattern using 120-grit sandpaper.

The goal is to create a uniformly roughened and dull surface.
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Post-Abrasion Cleaning:

Wipe the abraded surfaces again with a solvent-dampened lint-free wipe to remove all

sanding dust and debris.

Allow the solvent to completely dry.

Adhesive Preparation:

Dispense the G907 resin and hardener in the precise mix ratio specified on the product

datasheet.

Mix the components thoroughly for the recommended time until a uniform mixture is

achieved.

Adhesive Application:

Apply a thin, uniform layer of the mixed adhesive to one of the prepared bonding surfaces.

Assembly and Clamping:

Join the two substrates together, applying gentle pressure to ensure good contact and to

squeeze out any trapped air.

Secure the assembly with clamps or fixtures to maintain alignment and consistent

pressure during the cure cycle. Do not apply excessive pressure that could squeeze out all

the adhesive.

Curing:

Allow the assembly to cure according to the manufacturer's recommended schedule (time

and temperature). For room temperature cures, allow a minimum of 24 hours before

handling or testing.

Experimental Workflow for Plastic Bonding
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Caption: Standardized workflow for plastic bonding experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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